Cas no 102489-80-5 (Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-)

Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]- structure
102489-80-5 structure
Product Name:Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
CAS No:102489-80-5
MF:C9H11N3S2
MW:225.333738565445
CID:206143
Update Time:2024-01-26

Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanethiol,2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
    • 2,1,3-Benzothiadiazole,ethanethiol deriv.
    • Ethanethiol, 2-[(2,1,3-benzothiadiazol-4-ylmethyl)amino]-
    • Inchi: 1S/C9H11N3S2/c13-5-4-10-6-7-2-1-3-8-9(7)12-14-11-8/h1-3,10,13H,4-6H2
    • InChI Key: WAAKYAKFNWTZAZ-UHFFFAOYSA-N
    • SMILES: C(S)CNCC1C2C(C=CC=1)=NSN=2

Computed Properties

  • Exact Mass: 305.00596

Experimental Properties

  • Density: 1.312±0.06 g/cm3(Predicted)
  • Boiling Point: 346.4±22.0 °C(Predicted)
  • PSA: 37.81
  • pka: 9.97±0.10(Predicted)

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